Cas no 89070-56-4 (Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)-)

89070-56-4 structure
Product name:Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)-
Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)-
- 6,7-dimethoxy-1-thiophen-2-yl-3,4-dihydroisoquinoline
- EN300-239510
- 89070-56-4
- 6,7-dimethoxy-1-(2-thienyl)-3,4-dihydroisoquinoline
- 88333-64-6
- 6,7-dimethoxy-1-(thiophen-2-yl)-3,4-dihydroisoquinoline
- CS-0302358
- AKOS015957293
- DTXSID70540221
- F2189-0032
-
- Inchi: InChI=1S/C15H15NO2S/c1-17-12-8-10-5-6-16-15(14-4-3-7-19-14)11(10)9-13(12)18-2/h3-4,7-9H,5-6H2,1-2H3
- InChI Key: GCLAPQKHEAKADN-UHFFFAOYSA-N
- SMILES: COC1=C(C=C2C(=C1)CCN=C2C3=CC=CS3)OC
Computed Properties
- Exact Mass: 273.08234989g/mol
- Monoisotopic Mass: 273.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1Ų
- XLogP3: 3.3
Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)- Related Literature
-
Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
89070-56-4 (Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-(thienyl)-) Related Products
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